Cas no 167221-71-8 (Clevidipine)

• Product Name: Clevidipine
• CAS No: 167221-71-8
• MF: C₂₁H₂₃Cl₂NO₆
• MW: 456.316424608231
• MDL: MFCD00940070
• CID: 65770
• PubChem ID: 153994
• Update Time: 2025-10-28

Clevidipine Chemical and Physical Properties

Names and Identifiers

• Methyl (1-oxobutoxy)methyl 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dime thyl-3,5-pyridinedicarboxylate
• Clevidipine butyrate
• 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-Pyridinedicarboxylic acid methyl (1-oxobutoxy)methyl ester
• Cleviprex
• 5-O-(butanoyloxymethyl) 3-O-methyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Clevidipine
• Clevelox
• Clevidipine,Cleviprex
• H 324
• rac-Clevidipine
• 3-[(Butyryloxy)methyl] 5-Methyl 4-(2,3-Dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 4-(2,3-Dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylic Aicd 3-[(Butyryloxy)methyl] 5-Methyl Ester
• Cleviprex (Clevidipine)
• Butyric acid Clevidipine
• Cleviprex Clevidipine butyrate
• 3-((Butyryloxy)methyl) 5-methyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-di
• H 324/38
• Clevidipine Butyrate/Cleviprex
• Methyl (1-oxobutoxy)methyl 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate
• METHYL 5-{[(BUTANOYLOXY)METHOXY]CARBONYL}-4-(2,3-DICHLOROPHENYL)-2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3
• 3,5-Pyridinedicarboxylicacid, 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-, 3-methyl5-[(1-oxobutoxy)methyl] ester
• Clevidipine, Cleviprex
• CS-136
• CLEVIDIPINE
• CLEVIDIPINE [ORANGE BOOK]
• Cleviprex (TN)
• 4-(2,3-Dichlorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic Acid 3-Methyl 5-[(1-Oxobutoxy)methyl] Ester
• BCP22676
• 3,5-Pyridinedicarboxylic acid, 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-, methyl (1-oxobutoxy)methyl ester
• CLEVIDIPINE (MART.)
• UNII-19O2GP3B7Q
• J-520103
• HMS3651G10
• MFCD00940070
• clevidipinum
• FT-0659562
• FT-0688416
• SR-01000945183-2
• CHEBI:135738
• AC-24370
• CLEVIDIPINE [MART.]
• HMS3604H21
• CS-1427
• AMY22141
• EX-A2898
• AKOS015896325
• AB01566888_01
• H-324/38
• CLEVIDEPINE [VANDF]
• CAS-167221-71-8
• Clevidepine
• 19O2GP3B7Q
• Clevidipine [USAN:INN]
• C3503
• D08892
• HMS3884L03
• Clevidipine [INN]
• DB04920
• 3,5-Pyridinedicarboxylic acid, 4-(2,3-dichlorophenyl)-1,4-dihydro-2,6-dimethyl-, 3-methyl 5-[(1-oxobutoxy)methyl] ester
• s2080
• Q5132338
• CCG-269294
• A810832
• CLEVIDIPINE [VANDF]
• SR-01000945183
• Butyroxymethyl methyl 4-(2',3'-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylat
• 3,5-PYRIDINEDICARBOXYLIC ACID, 4-(2,3-DICHLOROPHENYL)-1,4-DIHYDRO-2,6-DIMETHYL-, 3-METHYL 5-((1-OXOBUTOXY)METHYL) ESTER
• NCGC00262928-01
• CLEVIDIPINE [MI]
• 167221-71-8
• KPBZROQVTHLCDU-UHFFFAOYSA-N
• DTXCID7031450
• Clevidepine butyrate
• 3-((butyryloxy)methyl) 5-methyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• SCHEMBL115522
• C08CA16
• O3-(butanoyloxymethyl) O5-methyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• H324/38
• CLEVIDIPINE [WHO-DD]
• Tox21_113923
• Clevidipine (USAN/INN)
• clevipidine
• GTPL7468
• Clevidipine Butyrate;Clevidipine
• BCP22687
• (Butanoyloxy)methyl methyl (4RS)-4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• SW220087-1
• Clevidipino
• SR-01000945183-1
• 166432-28-6
• CLEVIDIPINE BUTYRATE [ORANGE BOOK]
• DTXSID6057661
• CLEVIDEPINE BUTYRATE [VANDF]
• Z1521553844
• butyroxymethyl methyl 4-(2',3'-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• EN300-119519
• HY-17436
• CHEMBL1237132
• NS00040661
• METHYL 5-{[(BUTANOYLOXY)METHOXY]CARBONYL}-4-(2,3-DICHLOROPHENYL)-2,6-DIMETHYL-1,4-DIHYDROPYRIDINE-3-CARBOXYLATE
• AS-19935
• CLEVIDIPINE [USAN]
• BDBM50088387
• CLEVIDIPINE BUTYRATE [VANDF]
• A12130
• DB-064636
• 4-(2,3-Dichlorophenyl)-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic Acid 3-Methyl 5-[(1-Oxobutoxy)methyl] Ester; Clevelox; Cleviprex; H 324/38; rac-Clevidipine;
• GLXC-10277
• BRD-A01563671-001-02-7
• Cleviprex?

• MDL： MFCD00940070
• Inchi： 1S/C21H23Cl2NO6/c1-5-7-15(25)29-10-30-21(27)17-12(3)24-11(2)16(20(26)28-4)18(17)13-8-6-9-14(22)19(13)23/h6,8-9,18,24H,5,7,10H2,1-4H3
• InChI Key： KPBZROQVTHLCDU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(C(=O)OC)=C(C)NC(C)=C1C(=O)OCOC(CCC)=O)Cl

Computed Properties

• Exact Mass: 455.09000
• Monoisotopic Mass: 455.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.3
• Topological Polar Surface Area: 90.9

Experimental Properties

• Color/Form: Powder
• Density: 1.289
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 539.7±50.0 °C at 760 mmHg
• Flash Point: 280℃
• Refractive Index: 1.542
• Solubility: In vitro: DMSO solubility ≥ 50 mg/ml (109.57 mm) * "≥" means soluble, but saturation unknown
• PSA: 90.93000
• LogP: 4.57400
• Merck: 2352

Clevidipine Security Information

• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Clevidipine

Understanding Clevidipine (CAS No. 167221-71-8): A Comprehensive Guide

Clevidipine (CAS No. 167221-71-8) is a highly selective, ultra-short-acting calcium channel blocker primarily used for the management of acute hypertension. With the increasing prevalence of cardiovascular diseases, Clevidipine has gained significant attention in the medical community due to its rapid onset of action and favorable safety profile. This article delves into the chemical properties, mechanism of action, clinical applications, and market trends of this innovative compound.

The chemical structure of Clevidipine features a dihydropyridine core, which is responsible for its selective action on vascular smooth muscle. This specificity makes it an ideal choice for patients requiring precise blood pressure control, especially in critical care settings. Recent studies have highlighted its efficacy in reducing blood pressure without compromising cardiac output, a feature that sets it apart from other antihypertensive agents.

One of the most searched questions about Clevidipine is its half-life and duration of action. The compound has an exceptionally short half-life of approximately 1 minute, owing to its rapid metabolism by blood esterases. This property allows for quick titration and minimizes the risk of prolonged hypotension, making it particularly useful in perioperative settings.

In terms of clinical applications, Clevidipine is frequently used in cardiac surgery, neurocritical care, and emergency medicine. Its ability to provide rapid and predictable blood pressure reduction has made it a preferred choice in these high-stakes environments. Moreover, the lack of significant effects on heart rate or cardiac contractility further enhances its safety profile.

The market for Clevidipine has been growing steadily, driven by the rising incidence of hypertensive emergencies and the need for safer, more effective treatment options. Pharmaceutical companies are investing heavily in research to explore new formulations and expand the therapeutic indications of this versatile compound.

Another hot topic in the context of Clevidipine is its cost-effectiveness compared to other intravenous antihypertensive agents. While the initial cost may be higher, the reduced need for intensive monitoring and shorter hospital stays often result in overall cost savings. This economic aspect is increasingly being considered in healthcare decision-making.

From a chemical perspective, Clevidipine (CAS No. 167221-71-8) is a clear, yellow, sterile solution that is light-sensitive and requires protection from direct sunlight. Its stability profile and compatibility with various intravenous solutions have been extensively studied, ensuring safe administration in clinical practice.

Recent advancements in personalized medicine have sparked interest in tailoring Clevidipine therapy based on individual patient characteristics. Researchers are investigating genetic markers that could predict response to treatment, potentially optimizing dosing strategies and improving outcomes.

In conclusion, Clevidipine represents a significant advancement in the management of acute hypertension. Its unique pharmacokinetic profile, coupled with its excellent safety record, positions it as a valuable tool in modern medicine. As research continues to uncover new applications and refine existing protocols, the role of this remarkable compound is likely to expand further in the years to come.